Cas no 915920-60-4 (2-(3-Bromophenoxy)-N-ethylethanamine hydrochloride)

2-(3-Bromophenoxy)-N-ethylethanamine hydrochloride is a brominated phenoxyethylamine derivative with applications in pharmaceutical and chemical research. This compound features a bromine substituent on the phenyl ring, enhancing its reactivity for further functionalization in synthetic pathways. The hydrochloride salt form improves stability and solubility, facilitating handling and storage. Its structural motif is of interest in medicinal chemistry for the development of bioactive molecules, particularly in CNS-targeted research. The presence of the ethylamine moiety allows for potential modifications, making it a versatile intermediate. High-purity grades ensure reproducibility in experimental settings, supporting rigorous scientific investigations. Suitable for controlled laboratory use under appropriate safety protocols.
2-(3-Bromophenoxy)-N-ethylethanamine hydrochloride structure
915920-60-4 structure
Product Name:2-(3-Bromophenoxy)-N-ethylethanamine hydrochloride
CAS No:915920-60-4
MF:C10H14BrNO
MW:244.128262042999
CID:871352
PubChem ID:6460558
Update Time:2025-05-19

2-(3-Bromophenoxy)-N-ethylethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Bromophenoxy)-N-ethylethanamine hydrochloride
    • [2-(3-BROMOPHENOXY)ETHYL]ETHYLAMINE HYDROCHLORIDE
    • [2-(3-bromophenoxy)ethyl]ethylamine hydrochloride(SALTDATA: HCl)
    • BS-29752
    • AKOS009062460
    • 2-(3-bromophenoxy)-N-ethylethanamine
    • 915920-60-4
    • CS-0205383
    • [2-(3-BROMOPHENOXY)ETHYL](ETHYL)AMINE
    • MDL: MFCD08069455
    • Inchi: 1S/C10H14BrNO/c1-2-12-6-7-13-10-5-3-4-9(11)8-10/h3-5,8,12H,2,6-7H2,1H3
    • InChI Key: BAOBUDYZENCVBI-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)OCCNCC

Computed Properties

  • Exact Mass: 279.00300
  • Monoisotopic Mass: 243.02588g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 302.6±22.0 °C at 760 mmHg
  • Flash Point: 136.8±22.3 °C
  • PSA: 21.26000
  • LogP: 3.63030
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(3-Bromophenoxy)-N-ethylethanamine hydrochloride Security Information

2-(3-Bromophenoxy)-N-ethylethanamine hydrochloride Customs Data

  • HS CODE:2922299090
  • Customs Data:

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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Additional information on 2-(3-Bromophenoxy)-N-ethylethanamine hydrochloride

Research Brief on 2-(3-Bromophenoxy)-N-ethylethanamine Hydrochloride (CAS: 915920-60-4): Recent Advances and Applications

2-(3-Bromophenoxy)-N-ethylethanamine hydrochloride (CAS: 915920-60-4) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and pharmacology due to its potential therapeutic applications. This research brief aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications. The compound's unique structure, characterized by a bromophenoxy moiety and an ethylamine hydrochloride group, makes it a promising candidate for further investigation in drug discovery and development.

Recent studies have explored the compound's interaction with various biological targets, particularly in the central nervous system (CNS). Research indicates that 2-(3-Bromophenoxy)-N-ethylethanamine hydrochloride exhibits affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological and psychiatric disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that the compound acts as a partial agonist at the 5-HT2A receptor, which could be leveraged for developing novel antidepressants or anxiolytics. Additionally, its bromophenoxy moiety has been linked to anti-inflammatory properties, opening avenues for research in autoimmune diseases.

The synthesis of 2-(3-Bromophenoxy)-N-ethylethanamine hydrochloride has also been optimized in recent years. A 2022 paper in Organic Process Research & Development detailed a scalable and cost-effective synthesis route, which involves the bromination of phenoxyethanol followed by amination with ethylamine hydrochloride. This method has been praised for its high yield (>85%) and minimal byproducts, making it suitable for industrial-scale production. Furthermore, advancements in purification techniques, such as high-performance liquid chromatography (HPLC), have ensured the compound's high purity (>98%), which is critical for preclinical and clinical studies.

In terms of pharmacological evaluation, in vivo studies have shown promising results. A recent preclinical trial conducted in rodent models highlighted the compound's ability to cross the blood-brain barrier efficiently, with a half-life of approximately 4 hours. This pharmacokinetic profile suggests that 2-(3-Bromophenoxy)-N-ethylethanamine hydrochloride could be administered orally or intravenously, depending on the desired therapeutic outcome. Moreover, toxicity studies have reported a favorable safety profile, with no significant adverse effects observed at therapeutic doses. These findings underscore the compound's potential for further development as a drug candidate.

Despite these advancements, challenges remain. For example, the compound's mechanism of action at the molecular level is not yet fully understood, and more detailed structural-activity relationship (SAR) studies are needed to optimize its efficacy and selectivity. Additionally, while preclinical data are encouraging, rigorous clinical trials will be required to validate its safety and efficacy in humans. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this research into clinical applications.

In conclusion, 2-(3-Bromophenoxy)-N-ethylethanamine hydrochloride (CAS: 915920-60-4) represents a promising compound with diverse therapeutic potential. Recent studies have shed light on its synthesis, pharmacological properties, and possible applications in CNS disorders and inflammation. However, further research is necessary to address existing gaps and fully realize its clinical benefits. This brief underscores the importance of continued investment in the study of this compound, which could pave the way for innovative treatments in the near future.

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